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Compound of Interest

Compound Name: Tupichinol C

Cat. No.: B10853569

CAS Number: 118204-66-3

This technical guide provides a comprehensive overview of Tupichinol C, a flavan compound
isolated from the plant Tupistra chinensis. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, isolation, and biological activities.

Chemical and Physical Properties

Tupichinol C is a flavonoid with the molecular formula C15H1403 and a molecular weight of
242.27 g/mol .[1] Its systematic IUPAC name is (2R)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-
chromen-7-ol.[1] While specific experimental data on its melting point, boiling point, and
solubility are not readily available in the public domain, its structural characteristics as a flavan
suggest it is likely a solid at room temperature with limited solubility in water and better
solubility in organic solvents.

Table 1: Chemical and Physical Properties of Tupichinol C
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CAS Number 118204-66-3 [1]
Molecular Formula C15H1403 [1]
Molecular Weight 242.27 g/mol [1]
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Spectroscopic Data

Detailed 1H and 13C Nuclear Magnetic Resonance (NMR) spectral data for Tupichinol C are
crucial for its identification and structural confirmation. Although a specific spectrum for
Tupichinol C is not provided in the search results, typical chemical shift ranges for flavan
structures can be inferred from general NMR principles. The proton NMR spectrum would be
expected to show signals corresponding to the aromatic protons on the two phenyl rings and
the aliphatic protons of the dihydropyran ring. The 13C NMR spectrum would display distinct
signals for each of the 15 carbon atoms, with the chemical shifts indicating their electronic
environment.

Experimental Protocols

Isolation of Flavanoids from Tupistra chinensis

While a specific protocol for the isolation of Tupichinol C is not detailed in the provided search
results, a general procedure for the isolation of flavans and other compounds from Tupistra
chinensis can be outlined. This typically involves solvent extraction of the plant material
followed by chromatographic separation.

General Experimental Workflow for Isolation
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Caption: General workflow for the isolation of Tupichinol C.
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Biological Activity and Signaling Pathways

The biological activities of Tupichinol C have not been as extensively studied as those of other
compounds from Tupistra chinensis, such as Tupichinol E. However, flavonoids as a class are
known to possess a wide range of pharmacological effects, including antioxidant, anti-
inflammatory, and anticancer properties.

Much of the available research on the biological effects of compounds from Tupistra chinensis
has focused on Tupichinol E, which has been shown to inhibit the growth of breast cancer cells
(MCF-7 and MDA-MB-231) in a time- and dose-dependent manner.[2][3] Tupichinol E induces
apoptosis in MCF-7 cells, accompanied by the activation of caspase 3, and causes cell cycle
arrest in the G2/M phase.[2][3] Molecular docking studies suggest that Tupichinol E has a
strong binding affinity for the Epidermal Growth Factor Receptor (EGFR).[2]

Given the structural similarity of flavonoids, it is plausible that Tupichinol C may exhibit similar
biological activities. However, specific experimental data on the cytotoxicity, anti-inflammatory
effects, and the signaling pathways modulated by Tupichinol C are currently lacking in the
reviewed literature. Further research is required to elucidate the specific biological functions
and mechanisms of action of Tupichinol C.

Potential Signaling Pathways to Investigate for Tupichinol C

Based on the known activities of other flavonoids and related compounds, the following
signaling pathways represent potential targets for Tupichinol C that warrant investigation:
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Caption: Potential signaling pathways modulated by Tupichinol C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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